Cas no 915944-33-1 (1H-Indene-2-carboxaldehyde, 5,6-difluoro-2,3-dihydro-)

• Product Name: 1H-Indene-2-carboxaldehyde, 5,6-difluoro-2,3-dihydro-
• CAS No: 915944-33-1
• MF: C₁₀H₈F₂O
• MW: 182.166729927063
• CID: 4312897
• Update Time: 2026-04-14

1H-Indene-2-carboxaldehyde, 5,6-difluoro-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-2-carboxaldehyde, 5,6-difluoro-2,3-dihydro-

Additional information on 1H-Indene-2-carboxaldehyde, 5,6-difluoro-2,3-dihydro-

Recent Advances in the Study of 1H-Indene-2-carboxaldehyde, 5,6-difluoro-2,3-dihydro- (CAS: 915944-33-1)

The compound 1H-Indene-2-carboxaldehyde, 5,6-difluoro-2,3-dihydro- (CAS: 915944-33-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoro-substituted indene core, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic relevance.

A key area of research has been the exploration of 915944-33-1 as a scaffold for designing selective kinase inhibitors. Kinases play a critical role in numerous cellular processes, and their dysregulation is implicated in diseases such as cancer and inflammatory disorders. Researchers have synthesized a series of derivatives based on the 1H-Indene-2-carboxaldehyde core, evaluating their inhibitory activity against a panel of kinases. Preliminary results indicate that the difluoro substitution at the 5,6-positions enhances binding affinity and selectivity, making this compound a valuable lead for further optimization.

In addition to its kinase inhibitory properties, 915944-33-1 has been investigated for its potential as a modulator of G-protein-coupled receptors (GPCRs). GPCRs are a major target class in drug discovery, and the ability of this compound to interact with specific receptor subtypes has been explored using computational docking and in vitro assays. These studies suggest that the compound's rigid indene framework and electron-withdrawing fluoro groups contribute to its unique binding profile, offering insights into the design of next-generation GPCR ligands.

Another notable advancement is the development of efficient synthetic routes for 1H-Indene-2-carboxaldehyde, 5,6-difluoro-2,3-dihydro-. Recent publications have described novel catalytic methods that improve yield and scalability, addressing previous challenges in large-scale production. These methodologies not only facilitate further biological studies but also pave the way for industrial applications of this compound.

In summary, the latest research on 915944-33-1 highlights its versatility as a pharmacophore and its potential in addressing unmet medical needs. Ongoing studies are expected to further elucidate its therapeutic applications and optimize its pharmacological properties. This compound represents a promising candidate for the development of innovative drugs in oncology, inflammation, and beyond.